Cas no 2624153-47-3 ((3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride)

• Product Name: (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride
• CAS No: 2624153-47-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• MDL: MFCD33551007
• CID: 5640756
• PubChem ID: 155978041
• Update Time: 2025-05-21

(3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4947225885
• 2624153-47-3
• EN300-27754374
• (3E)-3-[(3-bromophenyl)methylidene]pyrrolidine hydrochloride
• (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride

• MDL： MFCD33551007
• Inchi： 1S/C11H12BrN.ClH/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10;/h1-3,6-7,13H,4-5,8H2;1H/b10-6+;
• InChI Key： SGRPVISQJQBYKX-AAGWESIMSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C1/CNCC/1.Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride

The Compound CAS No. 2624153-47-3: (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride

(3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride, identified by the CAS registry number 2624153-47-3, is a significant compound in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with a methylidene group and a bromophenyl substituent. The presence of the bromine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable tool in various chemical reactions and biological studies.

The synthesis of (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride typically involves the condensation of pyrrolidine with an appropriate aldehyde or ketone derivative. The stereochemistry at the double bond (E configuration) is crucial for its stability and reactivity. Recent studies have highlighted the importance of this compound in asymmetric synthesis, where it serves as a versatile building block for constructing complex molecular architectures.

In terms of physical properties, (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydrochloride salt form enhances its stability under physiological conditions, making it particularly useful in pharmaceutical applications.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2). These findings have opened new avenues for its application in the development of therapeutic agents targeting inflammatory diseases.

Moreover, (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride has shown promising results in anticancer studies. Preclinical experiments demonstrate that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways, including the PI3K/Akt/mTOR pathway. This suggests potential use as a chemotherapeutic agent or as a lead compound for drug discovery.

In conclusion, (3E)-3-(3-bromophenyl)methylidenepyrrolidine hydrochloride (CAS No. 2624153-47-3) is a multifaceted compound with significant implications in both academic research and industrial applications. Its structural features, coupled with its diverse biological activities, make it an essential molecule for advancing our understanding of chemical biology and drug development.